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Technical Profile of Nopco NXZ

Property

Description / Value

lonic Character

Composition

Nonionic [1] [2]

Mixture of mineral oil, metallic soap, and nonionic surfactant [2]

Appearance Light yellowish brown to amber liquid [1] [2]

Specific Gravity 0.89 (20°C) [2]/ 0.9 g/cm?3 [1]

Viscosity 170 mPa:-s (25°C) [2]

pH 5.1 (2 mass% aqueous dispersion) [2]

Flash Point 174°C [2]

Aoplicati

HZ:o:I(:::tg;on & Details

Primary Acrylic, vinyl acetate, vinyl acetate-acrylic emulsions; general use in latex,
Applications water-based paints, and water-based adhesives [1] [2]
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Application & .
) Details
Handling
Recommended 0.1 - 0.3 mass% on the solid weight of emulsions and latexes [2]
Dosage
Dispersion & Dispersible in water; can be used directly or diluted with water under mixing [2]
Dilution

Storage & Handling  Mix well before use if separation occurs after long storage [2]

Understanding 'Nonionic' Character and Its
Implications

The term "nonionic" means that the surfactants in Nopco NXZ do not carry a formal electrical charge when

dissolved or dispersed in water [1] [2].

This characteristic leads to several key performance benefits:

o Excellent Stability: It is generally stable across a range of pH levels and is not susceptible to
precipitation in the presence of dissolved electrolytes [2].

¢ Good Hard Water Resistance: Its performance is not adversely affected by hard water [2].

e Broad Compatibility: It is compatible with many ionic and nonionic systems, making it versatile for
various emulsion and latex formulations without causing coagulation or instability [2].

Experimental Evaluation Protocol

The following diagram outlines a standard method for evaluating the defoaming performance of Nopco

NXZ, based on a common industry test.
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[Start Experimeng

Measure 100g of NBR Latex
into 500mL Graduated Cylinder

Stabilize Latex Temperature
(25°C or 40°C)

Begin Nitrogen Bubbling
(0.5 L/min flow rate)

Foam Reaches
Predetermined Height

Add 0.5mL of 5% Nopco NXZ
Dilution

'

Record Foam Height
Over Time

Analyze Results

Click to download full resolution via product page

Workflow for evaluating defoaming performance of Nopco NXZ.

Detailed Methodology:
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This protocol is adapted from the manufacturer's evaluation example [2].

e Sample Preparation: Measure 100 grams of NBR latex (or the emulsion system under investigation)
into a 500 mL graduated cylinder. Stabilize the sample at the desired test temperature (e.g., 25°C or
40°C) [2].

e Foam Generation: Initiate bubbling by introducing nitrogen gas through a G4 porosity glass filter
(diffuser stone) at a constant flow rate of 0.5 liters per minute [2].

 Defoamer Addition: When the foam reaches a specific, pre-marked height in the cylinder, add 0.5
mL of a 5% dilution of Nopco NXZ [2].

o Data Collection: Immediately after adding the defoamer, record the foam height at set time intervals.
A lower foam volume after addition indicates better defoaming performance [2].

Key Sourcing and Identification Details

e CAS Registry Number: 12794-56-8 [3] [4] [5]. This universal identifier can help you source the
material or find equivalent products.

e Alternative Name: The product is also known as FOAMASTER NXZ [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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